A [Fe(bpy)3]2+ grafted graphitic carbon nitride hybrid for visible light assisted oxidative coupling of benzylamines under mild reaction conditions
Green Chemistry Pub Date: 2015-12-23 DOI: 10.1039/C5GC02090E
Abstract
The present paper describes the use of a readily synthesized, environmentally benign, reusable and non-toxic iron based nanocomposite i.e iron(II) bipyridine grafted to graphitic carbon nitride (Fe(bpy)3/npg-C3N4) as a photocatalyst, molecular oxygen as an oxidant and a household white LED as a light emitting source for the oxidative coupling of benzylamines under mild reaction conditions. The developed heterogenized homogeneous photocatalyst showed excellent activity with the added benefits of facile recovery and efficient recycling ability without any significant loss in catalytic activity.
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